Cas no 2637166-17-5 (5-(8-Fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carbonyl)oxolane-2-carboxylic acid)

• Product Name: 5-(8-Fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carbonyl)oxolane-2-carboxylic acid
• CAS No: 2637166-17-5
• MF: C₁₅H₁₆FNO₅
• MW: 309.28964805603
• CID: 5417034
• PubChem ID: 165880572
• Update Time: 2025-07-19

5-(8-Fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carbonyl)oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(8-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carbonyl)oxolane-2-carboxylic acid
• Z2755585834
• EN300-26961355
• 2637166-17-5
• 5-(8-Fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carbonyl)oxolane-2-carboxylic acid

• Inchi： 1S/C15H16FNO5/c16-10-2-1-9-8-17(5-6-21-13(9)7-10)14(18)11-3-4-12(22-11)15(19)20/h1-2,7,11-12H,3-6,8H2,(H,19,20)
• InChI Key： FRMOGZILRHERKI-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)OCCN(C2)C(C1CCC(C(=O)O)O1)=O

Computed Properties

• Exact Mass: 309.10125077g/mol
• Monoisotopic Mass: 309.10125077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 76.1Ų

Additional information on 5-(8-Fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carbonyl)oxolane-2-carboxylic acid

Introduction to 5-(8-Fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carbonyl)oxolane-2-carboxylic acid (CAS No. 2637166-17-5)

5-(8-Fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carbonyl)oxolane-2-carboxylic acid, identified by its CAS number 2637166-17-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by its benzoxazepine core structure, which is known for its potential biological activity. The presence of a fluoro substituent and a specific oxolane moiety further enhances its chemical and pharmacological profile, making it a subject of intense research interest.

The benzoxazepine scaffold is a privileged structure in drug discovery due to its ability to interact with various biological targets. Specifically, benzoxazepines have been explored for their potential in treating neurological disorders, including anxiety and depression. The introduction of a fluoro group at the 8-position of the benzoxazepine ring is particularly noteworthy, as fluorine atoms can significantly modulate the pharmacokinetic properties of molecules, including their metabolic stability and binding affinity. This modification often leads to improved drug-like characteristics, such as enhanced bioavailability and prolonged half-life.

The oxolane ring in the molecule serves as a key pharmacophore, contributing to the overall conformational flexibility and reactivity of the compound. Oxolane derivatives have been studied for their role in enzyme inhibition and as intermediates in the synthesis of more complex pharmacological agents. The combination of these structural elements in 5-(8-Fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carbonyl)oxolane-2-carboxylic acid suggests a multifaceted interaction with biological systems, which may be exploited for therapeutic purposes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies indicate that the fluoro-substituted benzoxazepine core can effectively engage with specific amino acid residues in target proteins, modulating their activity. This has led to the hypothesis that 5-(8-Fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carbonyl)oxolane-2-carboxylic acid may exhibit potent effects on neurotransmitter receptors and ion channels involved in mood regulation.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Preliminary results suggest that it may possess inhibitory properties against certain enzymes implicated in neuroinflammation and oxidative stress. These effects are particularly relevant given the growing body of evidence linking these pathways to neurodegenerative diseases. The oxolane moiety appears to play a crucial role in stabilizing the active conformation of the molecule upon binding to its target(s), thereby enhancing its biological efficacy.

The synthesis of 5-(8-Fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carbonyl)oxolane-2-carboxylic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Key steps include the formation of the benzoxazepine ring system followed by functionalization at the 8-position with a fluoro group. The introduction of the oxolane ring is achieved through cyclization reactions that require precise optimization to avoid side products.

The use of advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry has been instrumental in characterizing this compound. These methods provide detailed structural information that is essential for understanding its reactivity and potential interactions with biological targets. Additionally, X-ray crystallography has been employed to determine the three-dimensional structure of this compound when complexed with its target proteins.

Current research efforts are focused on evaluating the therapeutic potential of 5-(8-Fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carbonyl)oxolane-2-carboxylic acid in preclinical models. Animal studies are underway to assess its efficacy and safety profiles in vivo. These studies aim to provide insights into its potential as a lead compound for further development into novel therapeutics for neurological disorders.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like 5-(8-Fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carbonyl)oxolane-2-carboxylic acid. Predictive models can rapidly screen large chemical libraries for molecules with desired pharmacological properties based on their structural features. This approach has significantly reduced the time required for hit identification and optimization.

The future prospects for this compound are promising given its unique structural features and preliminary biological activity. Further research is needed to fully understand its mechanism of action and optimize its pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical applications that benefit patients suffering from neurological disorders.

In conclusion,5-(8-fluoro - 2 , 3 , 4 , 5 - tetrahydro - 1 , 4 - benz ox az ep ine - 4 - carb on y l ) ox o l ane - 2 - car bo x y l ic ac id ( CAS No . 2637166 - 17 - 5 ) represents an exciting advancement in medicinal chemistry . Its unique structural features , combined with promising preclinical data , position it as a valuable candidate for further therapeutic development . As research progresses , this compound holds great potential for contributing to innovative treatments for neurological conditions .